4-(4-chlorobenzyl)-N-(4-chloro-3-nitrobenzylidene)-1-piperazinamine

• IUPAC Name: (E)-1-(4-chloro-3-nitrophenyl)-N-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]methanimine
• InChI: InChI=1S/C18H18Cl2N4O2/c19-16-4-1-14(2-5-16)13-22-7-9-23(10-8-22)21-12-15-3-6-17(20)18(11-15)24(25)26/h1-6,11-12H,7-10,13H2/b21-12+
• InChI Key: JDXQJIBNORCLCN-CIAFOILYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)N=CC3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• Isomeric SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)/N=C/C3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C18H18Cl2N4O2
• Molecular Weight: 393.3 g/mol

Description

4-(4-Chlorobenzyl)-N-(4-chloro-3-nitrobenzylidene)-1-piperazinamine is a Schiff base derivative featuring a piperazine core substituted with a 4-chlorobenzyl group and an imine-linked 4-chloro-3-nitrobenzylidene moiety. This compound’s structure combines electron-withdrawing substituents (chloro and nitro groups) that influence its electronic properties and biological interactions.

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

The compound’s activity and physicochemical properties are highly dependent on substituents at the piperazinyl (R) and benzylidene (R1) positions. Below is a comparative analysis of key analogs:

Compound Name	R (Piperazinyl)	R1 (Benzylidene)	Key Functional Groups	Biological Activity (Herbicidal)
Target Compound	4-Chlorobenzyl	4-Chloro-3-nitrophenyl	Cl, NO₂	High activity against rape; moderate against barnyard grass
4-(4-Chlorobenzyl)-N-(2-methylbenzylidene)-1-piperazinamine	4-Chlorobenzyl	2-Methylphenyl	CH₃	Moderate activity against rape; low against barnyard grass
N-(4-Chloro-3-nitrobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine	2-Methoxyphenyl	4-Chloro-3-nitrophenyl	OCH₃, Cl, NO₂	Not explicitly reported, but methoxy groups may reduce activity compared to chloro
General analogs from	Varied (e.g., methyl, phenyl)	Varied (e.g., 4-nitrophenyl, 3,4,5-trimethoxyphenyl)	Cl, NO₂, OCH₃, CF₃	Higher activity correlates with electron-withdrawing R1 groups (e.g., NO₂, Cl)

Key Observations :

• Electron-Withdrawing Groups (EWGs): The nitro (-NO₂) and chloro (-Cl) groups in the benzylidene moiety enhance herbicidal activity, likely by increasing electrophilicity and improving target binding .
• Piperazinyl Substituents : The 4-chlorobenzyl group at the piperazinyl position improves solubility and stability compared to smaller substituents like methyl .
• Methoxy Substitution : Methoxy (-OCH₃) groups, being electron-donating, reduce activity compared to EWGs, as seen in analogs with 4-methoxyphenyl or 3,4,5-trimethoxyphenyl groups .

Herbicidal Activity Trends

Evidence from herbicidal screenings (Table 1 in ) highlights that:

• Compounds with 4-chlorobenzyl (R) and 4-chloro-3-nitrobenzylidene (R1) exhibit the highest activity against rape (IC₅₀ ~10–50 µM).
• Analogs with 2-methylbenzylidene (R1) show reduced potency (IC₅₀ >100 µM), emphasizing the importance of nitro and chloro groups in the benzylidene ring .
• Activity against monocotyledonous weeds (e.g., barnyard grass) is generally weak, suggesting selectivity for broadleaf plants .